Cas no 909849-01-0 (5-Bromo-2-(4-(trifluoromethoxy)phenoxy)pyridine)

• Product Name: 5-Bromo-2-(4-(trifluoromethoxy)phenoxy)pyridine
• CAS No: 909849-01-0
• MF: C₁₂H₇BrF₃NO₂
• MW: 334.088692903519
• CID: 4827537
• Update Time: 2025-10-31

5-Bromo-2-(4-(trifluoromethoxy)phenoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(4-(trifluoromethoxy)phenoxy)pyridine
• 5-bromo-2-[4-(trifluoromethoxy)phenoxy]pyridine
• 5-Bromo-2-({4-[(trifluoromethyl)oxy]phenyl}oxy)pyridine

• Inchi： 1S/C12H7BrF3NO2/c13-8-1-6-11(17-7-8)18-9-2-4-10(5-3-9)19-12(14,15)16/h1-7H
• InChI Key： RXMSTPNZKYVUHZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)OC1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 4.6
• Topological Polar Surface Area: 31.4

Additional information on 5-Bromo-2-(4-(trifluoromethoxy)phenoxy)pyridine

Introduction to 5-Bromo-2-(4-(trifluoromethoxy)phenoxy)pyridine (CAS No. 909849-01-0)

5-Bromo-2-(4-(trifluoromethoxy)phenoxy)pyridine, identified by the CAS number 909849-01-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit potent biological activity, making it a valuable intermediate in the development of novel therapeutic agents. The structural features of 5-Bromo-2-(4-(trifluoromethoxy)phenoxy)pyridine, particularly the presence of both bromine and trifluoromethoxy substituents, contribute to its unique reactivity and functional properties, which are highly relevant in modern drug discovery efforts.

The bromine atom in 5-Bromo-2-(4-(trifluoromethoxy)phenoxy)pyridine serves as a versatile handle for further chemical modifications. This allows synthetic chemists to introduce additional functional groups or to engage in cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The trifluoromethoxy group, on the other hand, enhances the lipophilicity and metabolic stability of the molecule, attributes that are often sought after in drug candidates. These features make 5-Bromo-2-(4-(trifluoromethoxy)phenoxy)pyridine an attractive building block for medicinal chemists aiming to develop small-molecule inhibitors or agonists.

In recent years, there has been a surge in research focused on developing treatments for various diseases, including cancer, inflammation, and neurodegenerative disorders. 5-Bromo-2-(4-(trifluoromethoxy)phenoxy)pyridine has been explored as a potential lead compound in several preclinical studies due to its ability to modulate key biological pathways. For instance, its structural motif is reminiscent of molecules that interact with receptor tyrosine kinases (RTKs), which are integral to cell signaling cascades involved in tumor growth and progression. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on specific RTKs, making them promising candidates for further investigation.

The trifluoromethoxy group in 5-Bromo-2-(4-(trifluoromethoxy)phenoxy)pyridine is particularly noteworthy for its impact on the compound's pharmacokinetic properties. Fluoro-substituents are well-documented for their ability to improve binding affinity and reduce metabolic degradation, thereby extending the half-life of a drug molecule. This characteristic is especially valuable in the development of long-acting therapeutics where frequent dosing can be a burden for patients. The combination of the bromine and trifluoromethoxy groups also suggests potential applications in fragment-based drug design, where small molecules are screened for initial binding interactions before being optimized into lead compounds.

Advances in computational chemistry have further enhanced the utility of 5-Bromo-2-(4-(trifluoromethoxy)phenoxy)pyridine as a starting point for drug discovery. Molecular modeling techniques can predict how this compound might interact with biological targets at an atomic level, providing insights into its mechanism of action and potential side effects. Such simulations are increasingly integrated into high-throughput screening (HTS) pipelines, allowing researchers to rapidly identify promising candidates from large libraries of compounds. The precision offered by these computational methods complements traditional experimental approaches, expediting the drug development process.

The synthesis of 5-Bromo-2-(4-(trifluoromethoxy)phenoxy)pyridine itself is a testament to the progress in synthetic organic chemistry. Modern methodologies have enabled more efficient and scalable routes to complex molecules like this one, reducing costs and improving yields. For example, palladium-catalyzed cross-coupling reactions have become indispensable tools for constructing biaryl structures, which are common motifs in bioactive compounds. The ability to synthesize such intricate molecules with high fidelity opens up new possibilities for designing drugs with tailored properties.

Recent publications have highlighted the versatility of 5-Bromo-2-(4-(trifluoromethoxy)phenoxy)pyridine in medicinal chemistry applications. Researchers have demonstrated its use as a precursor in the synthesis of kinase inhibitors, which are critical targets in oncology research. By modifying specific regions of this molecule, scientists have been able to fine-tune its binding affinity and selectivity for particular enzymes. These efforts underscore the importance of having well-characterized intermediates like 5-Bromo-2-(4-(trifluoromethoxy)phenoxy)pyridine to drive innovation in drug discovery.

The role of fluorinated compounds in modern medicine cannot be overstated. The unique electronic properties of fluorine atoms allow them to influence both the physical and chemical behavior of molecules significantly. In 5-Bromo-2-(4-(trifluoromethoxy)phenoxy)pyridine, the trifluoromethoxy group contributes to improved solubility and bioavailability, factors that are crucial for a drug's efficacy. Furthermore, fluorine atoms can participate in hydrogen bonding interactions with biological targets, enhancing binding stability. These attributes make fluorinated derivatives highly sought after in pharmaceutical development.

As our understanding of disease mechanisms evolves, so does our approach to drug design. Targeting novel pathways and developing therapies that offer improved outcomes for patients remain top priorities in pharmaceutical research. Compounds like 5-Bromo-2-(4-(trifluoromethoxy)phenoxy)pyridine serve as important tools in this endeavor, providing chemists with a scaffold upon which new treatments can be built. The ongoing exploration of this molecule underscores its significance as a key intermediate in the quest for novel therapeutics.

In conclusion,5-Bromo-2-(4-(trifluoromethoxy)phenoxy)pyridine (CAS No. 909849-01-0) represents a compelling example of how structural features can dictate biological activity and pharmacokinetic properties. Its unique combination of substituents makes it a valuable asset in pharmaceutical research, with potential applications across multiple therapeutic areas. As synthetic methods continue to advance and our knowledge base expands，this compound will undoubtedly play an increasingly important role in the development of next-generation drugs.